Cas no 27068-06-0 (Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1))

Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1) structure
27068-06-0 structure
Product Name:Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1)
CAS No:27068-06-0
MF:C11H18BrNO
MW:260.170722484589
CID:265662
PubChem ID:117916
Update Time:2025-04-19

Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Benzenaminium,N,N-diethyl-3-hydroxy-N-methyl-, bromide (1:1)
    • Diethyl(m-hydroxyphenyl)methylammonium bromide
    • 27068-06-0
    • Ro 2-2980
    • (3-Hydroxyphenyl)diethylmethylammonium bromide
    • Ammonium, diethyl(m-hydroxyphenyl)methyl-, bromide
    • Inchi: 1S/C11H17NO.BrH/c1-4-12(3,5-2)10-7-6-8-11(13)9-10;/h6-9H,4-5H2,1-3H3;1H
    • InChI Key: FPSGOTBPWRPBCZ-UHFFFAOYSA-N
    • SMILES: [Br-].OC1=CC=CC(=C1)[N+](C)(CC)CC

Computed Properties

  • Exact Mass: 259.057177
  • Monoisotopic Mass: 259.057177
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
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